N-(2,3-dichlorophenyl)-2-(1-naphthyl)acetamide

• Molecular Formula: C18H13Cl2NO
• Molecular Weight: 330.2 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C18H13Cl2NO/c19-15-9-4-10-16(18(15)20)21-17(22)11-13-7-3-6-12-5-1-2-8-14(12)13/h1-10H,11H2,(H,21,22)
• InChI Key: CJSNJQLQBUTOCV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=C(C(=CC=C3)Cl)Cl

Description

N-(2,3-dichlorophenyl)-2-(1-naphthyl)acetamide, commonly known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic, antipyretic, and anti-inflammatory properties. It is a member of the phenylacetic acid derivative class of NSAIDs and has been used for the treatment of various inflammatory conditions such as arthritis, migraine, and postoperative pain.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in the inflammatory response. By inhibiting COX, diclofenac reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has several biochemical and physiological effects. It reduces the production of prostaglandins, which results in a reduction in inflammation, pain, and fever. It also inhibits the activity of platelets, which reduces the risk of blood clots. Diclofenac has been shown to have a positive effect on bone density, which makes it a potential treatment for osteoporosis.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments. It is readily available, has a well-established synthesis method, and has been extensively studied for its biochemical and physiological effects. However, diclofenac has some limitations for lab experiments. It has a short half-life, which makes it difficult to maintain a steady concentration in the body. It also has a narrow therapeutic window, which means that the dosage has to be carefully controlled to avoid toxicity.

Future Directions

There are several future directions for diclofenac research. One area of research is the development of new formulations that can improve its bioavailability and reduce its side effects. Another area of research is the investigation of its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Finally, there is a need for more research on the long-term effects of diclofenac on bone density, as it has been shown to have a positive effect on bone density in the short term.

Synthesis Methods

Diclofenac can be synthesized by the reaction of 2,3-dichloroaniline with 1-naphthoic acid in the presence of thionyl chloride. The resulting intermediate is then treated with acetic anhydride to form the final product, diclofenac. The synthesis of diclofenac has been extensively studied, and several modifications have been made to improve its yield and purity.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used for the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and gout. Diclofenac has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.